Cas no 919103-45-0 (6-Iodoindolin-2-one)

6-Iodoindolin-2-one structure
6-Iodoindolin-2-one structure
Product Name:6-Iodoindolin-2-one
CAS No:919103-45-0
MF:C8H6INO
MW:259.043814182281
MDL:MFCD09835633
CID:827480
PubChem ID:53418819
Update Time:2024-12-09

6-Iodoindolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Iodoindolin-2-one
    • 6-iodo-1,3-dihydroindol-2-one
    • 6-Iodo-2-oxindole
    • 6-Iodoxindole
    • 6-IODOOXINDOLE
    • QC-9751
    • 2H-Indol-2-one, 1,3-dihydro-6-iodo-
    • 6-Iodo-2,3-dihydro-1H-indol-2-one
    • UGEPVMQRMXPCMD-UHFFFAOYSA-N
    • 6-Iodo-1,3-dihydro-2H-indol-2-one
    • FCH1323946
    • AK142658
    • AX8282473
    • X6110
    • ST24045415
    • AM20120653
    • 6-Iodo-3,3a-dihydro-1H-indol-2(7ah)-one
    • 1,3-Dihydro-6-iodo-2H-indol-2-one (ACI)
    • 6-iodo-2-oxindole;6-iodo-1,3-dihydroindol-2-one
    • DTXSID50697464
    • 919103-45-0
    • CS-0054232
    • F30698
    • SCHEMBL4620775
    • AS-48391
    • SB64175
    • AKOS015995404
    • MFCD09835633
    • MDL： MFCD09835633
    • Inchi： 1S/C8H6INO/c9-6-2-1-5-3-8(11)10-7(5)4-6/h1-2,4H,3H2,(H,10,11)
    • InChI Key： UGEPVMQRMXPCMD-UHFFFAOYSA-N
    • SMILES： O=C1CC2C(=CC(=CC=2)I)N1

Computed Properties

  • Exact Mass: 258.94900
  • Monoisotopic Mass: 258.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.945
  • Boiling Point: 365℃
  • Flash Point: 174℃
  • PSA: 29.10000
  • LogP: 1.92380

6-Iodoindolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I707345-10mg
6-Iodoindolin-2-one
 919103-45-0
10mg
 $ 70.00 2022-06-04
TRC
I707345-50mg
6-Iodoindolin-2-one
 919103-45-0
50mg
 $ 230.00 2022-06-04
TRC
I707345-100mg
6-Iodoindolin-2-one
 919103-45-0
100mg
 $ 340.00 2022-06-04
Chemenu
CM128410-1g
6-iodoindolin-2-one
 919103-45-0 95%
1g
 $299 2021-08-05
Chemenu
CM128410-5g
6-iodoindolin-2-one
 919103-45-0 95%
5g
 $898 2021-08-05
Alichem
A199008498-1g
6-Iodoindolin-2-one
 919103-45-0 95%
1g
 $329.60 2023-08-31
Alichem
A199008498-5g
6-Iodoindolin-2-one
 919103-45-0 95%
5g
 $1036.80 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK762-200mg
6-Iodoindolin-2-one
 919103-45-0 95+%
200mg
 734.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK762-50mg
6-Iodoindolin-2-one
 919103-45-0 95+%
50mg
 294.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FK762-250mg
6-Iodoindolin-2-one
 919103-45-0 95+%
250mg
 1585CNY 2021-05-07

6-Iodoindolin-2-one Production Method

Production Method 1

101212-96-8 101212-96-8
919103-45-0 919103-45-0
Reaction Conditions
1.1 Solvents: Methanol ,  Tetrahydrofuran ;  6 h, rt
1.2 Reagents: Potassium acetate ,  Diboronic acid Solvents: Methanol ;  2 h, 50 °C
Reference
A switchable redox annulation of 2-nitroarylethanols affording N-heterocycles: photoexcited nitro as a multifunctional handle
Wang, Bin; Ren, Hongyuan; Cao, Hou-Ji; Lu, Changsheng; Yan, Hong, Chemical Science, 2022, 13(37), 11074-11082

Production Method 2

59-48-3 59-48-3
919103-45-0 919103-45-0
193354-13-1 193354-13-1
Reaction Conditions
1.1 Reagents: Hydrofluoric acid ,  Sodium iodide ,  Antimony pentafluoride ;  6 h, -20 °C
Reference
Complementary Site-Selective Halogenation of Nitrogen-Containing (Hetero)Aromatics with Superacids
Mamontov, Alexander; Martin-Mingot, Agnes; Metayer, Benoit; Karam, Omar; Zunino, Fabien; et al, Chemistry - A European Journal, 2020, 26(46), 10411-10416

Production Method 3

919103-45-0 919103-45-0
Reaction Conditions
1.1 Reagents: Acetic acid ,  Iron ;  3 h, 40 - 50 °C; 50 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  70 °C; 3 h, 70 °C
Reference
Preparation of high-purity 6-bromo (or -iodo)-2-oxindole from halogenonitrophenylcarboxylate diesters
, Japan, , ,

Production Method 4

99365-40-9 99365-40-9
919103-45-0 919103-45-0
Reaction Conditions
1.1 Reagents: Sodium iodide Catalysts: Cuprous iodide ;  rt
1.2 Catalysts: N1,N2-Dimethyl-1,2-cyclohexanediamine Solvents: 1,4-Dioxane ;  rt; 24 h, 110 °C; 110 °C → rt
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  30 min, rt
Reference
Indolinone derivatives as kinase inhibitors and their preparation, pharmaceutical compositions, and use in the treatment of proliferative diseases
, World Intellectual Property Organization, , ,

Production Method 5

101212-96-8 101212-96-8
919103-45-0 919103-45-0
Reaction Conditions
1.1 Solvents: Methanol ,  Tetrahydrofuran ;  6 h, rt
1.2 Reagents: Potassium acetate ,  Diboronic acid Solvents: Methanol ;  1 h, 50 °C
Reference
Green preparation of indolinone compounds
, China, , ,

Production Method 6

1573120-04-3 1573120-04-3
919103-45-0 919103-45-0
Reaction Conditions
1.1 Reagents: Tin dichloride dihydrate Solvents: Ethanol ;  20 °C → 70 °C; 1.5 h, 70 °C; 70 °C → 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0.5 h, 80 °C; 2.5 h, 80 °C
Reference
Process for preparing 6-iodo-2-oxindole
, United States, , ,

6-Iodoindolin-2-one Raw materials

6-Iodoindolin-2-one Preparation Products

6-Iodoindolin-2-one Related Literature

Related Categories

919103-45-0 (6-Iodoindolin-2-one) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd